Cas no 1804440-50-3 (4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804440-50-3
• MF: C₈H₆F₄INO
• MW: 335.037428379059
• CID: 4834373
• Update Time: 2025-06-07

4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO/c1-4-5(2-9)6(3-14-7(4)13)15-8(10,11)12/h3H,2H2,1H3
• InChI Key： NXNSPTKEFNIVJD-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(CF)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine

Introduction to 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804440-50-3)

4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804440-50-3) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of fluorinated and iodinated functionalities, which confer it with a wide range of potential applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine is notable for its fluoromethyl, iodo, methyl, and trifluoromethoxy substituents. These functional groups play crucial roles in modulating the compound's physical and chemical properties, as well as its biological activity. The presence of the iodine atom, for instance, makes this compound an excellent precursor for radioisotope labeling, which is essential in various diagnostic and therapeutic applications.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The trifluoromethoxy group in 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine is particularly noteworthy for its influence on the compound's lipophilicity and metabolic stability. These properties are critical for optimizing drug candidates for improved bioavailability and reduced toxicity.

The methyl group in the 3-position of the pyridine ring contributes to the overall stability and reactivity of the molecule. This substitution pattern is often associated with enhanced binding affinity to biological targets, making 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine a valuable scaffold for designing potent and selective ligands.

The fluoromethyl group at the 4-position adds another layer of complexity to the molecule. Fluorination at this site can significantly affect the electronic properties of the pyridine ring, influencing its reactivity and interaction with biological systems. This feature makes 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine an attractive candidate for developing drugs with improved pharmacokinetic profiles.

In terms of synthetic accessibility, 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine can be synthesized through a series of well-established organic reactions. One common approach involves the sequential introduction of the various substituents onto a pyridine core. For example, starting from a simple pyridine derivative, one can introduce the trifluoromethoxy group via nucleophilic substitution, followed by iodination and fluorination steps to achieve the final product.

The versatility of 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine extends beyond its use as a drug candidate. It also serves as an important intermediate in the synthesis of other functionalized pyridines and related heterocycles. These derivatives find applications in various areas, including agrochemicals, materials science, and chemical probes for biological research.

In the context of medicinal chemistry, 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine has been explored as a potential scaffold for developing drugs targeting specific biological pathways. For instance, recent studies have investigated its utility in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The unique combination of functional groups in this compound allows for fine-tuning of its binding properties to achieve high selectivity and potency.

Beyond GPCRs, there is ongoing research into the application of 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine in other therapeutic areas such as oncology and neurodegenerative diseases. Its ability to cross biological membranes efficiently due to its lipophilic nature makes it particularly suitable for targeting intracellular proteins involved in disease progression.

In conclusion, 4-(Fluoromethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804440-50-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and functional groups make it an attractive scaffold for developing novel therapeutic agents with improved pharmacological properties. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development efforts.